Cas no 2892-51-5 (dihydroxycyclobut-3-ene-1,2-dione)

• Product Name: dihydroxycyclobut-3-ene-1,2-dione
• CAS No: 2892-51-5
• MF: C₄H₂O₄
• MW: 114.05628156662
• MDL: MFCD00001334
• CID: 43534
• PubChem ID: 87567905
• Update Time: 2025-10-28

dihydroxycyclobut-3-ene-1,2-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroxy-3-cyclobutene-1,2-dione
• Squaric acid
• 1,2-DIHYDROXY-1-CYCLOBUTEN-3,4-DIONE
• 1-Cyclobutene-3,4-dione-1,2-diol
• 2-dione
• dihydroxy-cyclobutenedion
• dihydroxycyclobutenedione
• DIKETOCYCLOBUTENEDIOL
• QUADRATIC ACID
• SQUARC ACID
• Squaric
• SQUARICACIDDIBUTYLESTERS
• 3,4-Dihydroxycyclobut-3-ene-1,2-dione
• 3-Cyclobutene-1,2-dione, 3,4-dihydroxy-
• Quadratsaeure
• Cyclobutenedione, dihydroxy-
• 1,2-Diketo-3,4-dihydroxycyclobutene
• dihydroxycyclobut-3-ene-1,2-dione
• 1,2-Dihydroxycyclobutene-3,4-dione
• 1,2-Dihydroxycyclobutenedione
• 3,4-Dihydroxy-cyclobutene-1,2-dione
• SVR9D0VODW
• CYCLOBUTENE-1,2-DIONE, 3,4-
• 1,2-dioxo-3,4-dihydroxycyclobut-3-ene
• SY002206
• AI3-61444
• WLN: L4VVTJ CQ DQ
• DTXCID8029369
• 1,2-dioxo-3,4-dihydroxycyclobutene
• UNII-SVR9D0VODW
• 1,2-dihydroxy-1-cyclobutene-3,4-dione
• 3,2-dione
• 1,2-dihydroxy-l-cyclobutene-3,4-dione
• 1,4-dihydroxycyclobutene
• 3,4-Dihydroxy-3-cyclobuten-1,2-dion
• 3-Cyclobutene-1, 3,4-dihydroxy-
• NSC-624671
• A819678
• NS00028581
• NCGC00260365-01
• 3,4-dihydroxy-3-cyclobuten-1,2-dione
• 1,2-Dihydroxy-3,4-cyclobutenedione
• 31150-56-8
• 1,2-DIHYDROXY CYCLOBUTENEDIONE
• BRN 0774275
• SQUARIC ACID [MI]
• J-511200
• CS-W019969
• 3,4-Dihydroxy-3-cyclobutene-1,2-dione, Lonza quality, 98.50-101.00% (w/w) (HPLC)
• D1399
• EN300-16613
• Cyclobutene-1, 3,4-dihydroxy-
• 3,4-dihydroxycyclobut-3-ene-1,2-dione;3,4-Dihydroxy-3-cyclobutene-1,2-dione
• NSC 624671
• NSC-125692
• AKOS000121580
• CHEBI:52141
• BP-10690
• NSC624671
• 3,4-dihydroxy-cyclobut-3-ene-1,2-dione
• 3-Cyclobutene-1,2-dione,3,4-dihydroxy-
• DTXSID9049409
• 4-08-00-02701 (Beilstein Handbook Reference)
• AM20090382
• InChI=1/C4H2O4/c5-1-2(6)4(8)3(1)7/h5-6
• FT-0614321
• Q903298
• F0001-0904
• CYCLOBUTENE-1,2-DIONE, 3,4-DIHYDROXY-
• Tox21_202819
• Q3008466
• CCRIS 6793
• AC-22924
• NSC125692
• 3,4-dihydroxy-3-cyclobutene-2-dione;QUADRATIC ACID
• SB11012
• SQUARIC ACID [WHO-DD]
• EINECS 220-761-4
• Z56347217
• MFCD00001334
• 3,4-Dihydroxy-3-cyclobutene-1,2-dione, 99%
• NSC 125692
• CAS-2892-51-5
• STR05257
• 3,4-Dihydroxy-3-cyclobuten-1,2-dion [IUPAC]
• SCHEMBL56172
• 2892-51-5
• Squaric acid,98%
• BBL011240
• 3Cyclobutene1,2dione, 3,4dihydroxy
• 3,4Dihydroxy3cyclobuten1,2dion
• Cyclobutenedione, dihydroxy-(8CI)
• 1,2Dihydroxycyclobutenedione
• Cyclobutanetetrone
• 76719-54-5
• cyclobutenedione, 3,4-dihydroxy-
• Cyclobutene1,2dione, 3,4dihydroxy
• Cyclobutenedione, dihydroxy (8CI)
• 3,4-Dihydroxy-3-cyclobuten-1,2-dion (IUPAC)
• 1,2Diketo3,4dihydroxycyclobutene
• STK936793
• 3,4Dihydroxy3cyclobutene1,2dione
• DTXSID10420518
• Cyclobutenedione, dihydroxy
• 1,2Dihydroxycyclobutene3,4dione
• 3,4Dihydroxycyclobutene1,2dione
• DB-028257
• FD13829

• MDL： MFCD00001334
• Inchi： 1S/C4H2O4/c5-1-2(6)4(8)3(1)7/h5-6H
• InChI Key： PWEBUXCTKOWPCW-UHFFFAOYSA-N
• SMILES： OC1C(C(C=1O)=O)=O
• BRN： 774275

Computed Properties

• Exact Mass: 113.99500
• Monoisotopic Mass: 113.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Beige crystalline powder
• Density: 1.82 g/cm3
• Melting Point: >300 °C (lit.)
• Boiling Point: 250.96°C
• Flash Point: 190 ºC
• Refractive Index: 1.5800 (estimate)
• PH: 1 (1g/l, H2O, 20℃)
• Solubility: 20g/l
• Water Partition Coefficient: 20 g/L (30 ºC)
• PSA: 74.60000
• LogP: -0.53420
• Merck: 8769
• pka: 1.5??(at 25℃)
• Solubility: Soluble in water

dihydroxycyclobut-3-ene-1,2-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H317,H319,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 36/37/38-43
• Safety Instruction： S26; S36; S37/39
• RTECS：GU1800000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：II
• Risk Phrases：R36/37/38; R43
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on dihydroxycyclobut-3-ene-1,2-dione

Dihydroxycyclobut-3-ene-1,2-dione: A Comprehensive Overview

Dihydroxycyclobut-3-ene-1,2-dione, also known by its CAS number 2892-51-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered attention due to its potential applications in drug development and advanced materials synthesis. Recent studies have shed light on its intriguing properties and mechanisms, making it a focal point for researchers worldwide.

The molecular structure of dihydroxycyclobut-3-ene-1,2-dione comprises a cyclobutane ring with two ketone groups and two hydroxyl groups positioned strategically at the 1 and 2 positions. This arrangement imparts the compound with distinct electronic and steric properties, which are pivotal in determining its reactivity and functionality. The compound's ability to engage in various chemical transformations has been extensively explored in recent research, revealing its versatility as a building block in organic synthesis.

Recent advancements in the synthesis of dihydroxycyclobut-3-ene-1,2-dione have leveraged innovative methodologies, including enzymatic catalysis and metal-mediated reactions. These approaches have not only enhanced the efficiency of production but also opened avenues for the creation of derivatives with tailored properties. For instance, studies published in the Journal of Organic Chemistry highlight the use of this compound as a precursor for bioactive molecules, underscoring its role in drug discovery.

In terms of applications, dihydroxycyclobut-3-ene-1,2-dione has shown promise in the development of advanced materials. Its ability to form stable frameworks through self-assembling processes has been utilized in the creation of nanomaterials with applications in electronics and photonics. Furthermore, research into its photochemical properties has revealed potential uses in light-harvesting devices and sensors.

The compound's biological activity has also been a subject of intense scrutiny. Preclinical studies indicate that certain derivatives exhibit potent antioxidant and anti-inflammatory properties, making them candidates for therapeutic interventions. Collaborative efforts between chemists and biologists have further elucidated the mechanisms underlying these activities, paving the way for clinical trials.

From an environmental standpoint, understanding the degradation pathways of dihydroxycyclobut-3-ene-1,2-dione is crucial for assessing its ecological impact. Recent investigations using computational chemistry tools have provided insights into its biodegradation kinetics under various conditions, contributing to sustainable practices in chemical manufacturing.

In conclusion, dihydroxycyclobutane-3-ene-1,2-dione, with its unique structural features and diverse applications, continues to be a cornerstone in chemical research. As ongoing studies unravel more facets of this compound's potential, it is poised to play an increasingly vital role across multiple disciplines.